2-(Acetylamino)-4-O-(2-(acetylamino)-2-deoxy-4-O-sulfogalactopyranosyl)-2-deoxyglucose
2-(Acetylamino)-4-O-(2-(acetylamino)-2-deoxy-4-O-sulfogalactopyranosyl)-2-deoxyglucose
Brand Name:
Vulcanchem
CAS No.:
143502-17-4
VCID:
VC21113436
InChI:
InChI=1S/C16H28N2O14S/c1-6(22)17-8(3-19)12(25)14(9(24)4-20)31-16-11(18-7(2)23)13(26)15(10(5-21)30-16)32-33(27,28)29/h3,8-16,20-21,24-26H,4-5H2,1-2H3,(H,17,22)(H,18,23)(H,27,28,29)/t8-,9+,10+,11+,12+,13+,14+,15-,16-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(C=O)NC(=O)C)O)CO)OS(=O)(=O)O)O
Molecular Formula:
C16H28N2O14S
Molecular Weight:
504.5 g/mol
2-(Acetylamino)-4-O-(2-(acetylamino)-2-deoxy-4-O-sulfogalactopyranosyl)-2-deoxyglucose
CAS No.: 143502-17-4
Cat. No.: VC21113436
Molecular Formula: C16H28N2O14S
Molecular Weight: 504.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143502-17-4 |
|---|---|
| Molecular Formula | C16H28N2O14S |
| Molecular Weight | 504.5 g/mol |
| IUPAC Name | [(2R,3R,4R,5R,6S)-5-acetamido-6-[(2R,3S,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C16H28N2O14S/c1-6(22)17-8(3-19)12(25)14(9(24)4-20)31-16-11(18-7(2)23)13(26)15(10(5-21)30-16)32-33(27,28)29/h3,8-16,20-21,24-26H,4-5H2,1-2H3,(H,17,22)(H,18,23)(H,27,28,29)/t8-,9+,10+,11+,12+,13+,14+,15-,16-/m0/s1 |
| Standard InChI Key | VUIPMKPVLKMGIH-HGSIGRAESA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)NC(=O)C)O)CO)OS(=O)(=O)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(C=O)NC(=O)C)O)CO)OS(=O)(=O)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(C=O)NC(=O)C)O)CO)OS(=O)(=O)O)O |
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